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Compound of Interest

Compound Name: Hexyl acrylate

Cat. No.: B147018

An In-depth Technical Guide to the Health and Safety of Handling Hexyl Acrylate in the
Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of hexyl
acrylate in a laboratory setting. It is intended for professionals in research, science, and drug
development to ensure safe laboratory practices and mitigate potential risks associated with
this chemical.

Chemical and Physical Properties

Hexyl acrylate is a colorless liquid with a characteristic fruity odor.[1][2] Understanding its
physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Source(s)
Molecular Formula CoH1602 [11[3]
Molecular Weight 156.22 g/mol [3]

CAS Number 2499-95-8

Appearance Colorless liquid

Odor Fruity, sweet, ester-like

Boiling Point 188-192 °C

Melting Point -45 °C

Flash Point 68 °C (154.4 °F) closed cup

Density 0.9 g/cm?3 (Relative to water =

1)

Vapor Density

5.4 (Relative to air = 1)

Solubility in Water

0.04 g/100ml (very poor)

LogP (Octanol/Water)

3.3-3.45

Explosive Limits

0.9% - ? vol% in air

Hazard Identification and Classification

Hexyl acrylate is classified as a hazardous substance. It is crucial to understand its potential

health and environmental effects.

GHS Hazard Classification:

Flammable liquids: Combustible liquid

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)

Skin Sensitization: Category 1B (May cause an allergic skin reaction)
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o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation)

e Hazardous to the Aquatic Environment (Acute): Category 1
e Hazardous to the Aquatic Environment (Chronic): Category 1/ 2

The diagram below illustrates the relationship between the hazards of hexyl acrylate and the
necessary control measures.

Caption: Logical relationship between hexyl acrylate hazards and control measures.

Toxicological Data

Exposure to hexyl acrylate can lead to adverse health effects. The primary concerns are
irritation and sensitization.

Endpoint Species Route Value Source(s)
LD50 (Acute 26 mL/kg (26000

Rat Oral
Oral) mg/kg)
LD50 (Acute _ 5660 uL/kg (5.66

Rabbit Dermal
Dermal) mL/kg)

Causes skin

Skin Irritation - - o
irritation

o Causes serious
Eye Irritation - - o
eye irritation

May cause an

Skin ) ]
e - - allergic skin
Sensitization i
reaction
Not listed by
Carcinogenicity - - ACGIH, IARC, or
NTP
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Experimental Protocols

Detailed experimental protocols for the toxicological assessment of chemicals are outlined by
organizations such as the OECD (Organisation for Economic Co-operation and Development).
Below are summaries of methodologies relevant to the hazards of hexyl acrylate.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

e Principle: A single dose of the test substance is applied to a small area of the skin of an
experimental animal (typically an albino rabbit).

o Methodology:
o The fur is clipped from the dorsal area of the trunk of the test animal.

o Asmall amount (e.g., 0.5 mL for a liquid) of the test substance is applied to a gauze patch,
which is then applied to the prepared skin area.

o The patch is held in contact with the skin with a semi-occlusive dressing for a specified
period, usually 4 hours.

o After the exposure period, the patch is removed, and the skin is wiped to remove any
residual test substance.

o The skin is observed and graded for erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

» Data Interpretation: The severity of the skin reactions is scored, and the substance is
classified based on the mean scores for erythema and edema.

Skin Sensitization: Local Lymph Node Assay (LLNA)
(OECD Test Guideline 429)
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This test is used to determine if a chemical has the potential to cause allergic contact
dermatitis.

e Principle: The assay measures the proliferation of lymphocytes in the lymph nodes draining
the site of application of the test substance as an indicator of a sensitization response.

o Methodology:

o The test substance is applied to the dorsal surface of the ears of mice for three
consecutive days.

o On day 5, a solution containing radiolabeled thymidine is injected intravenously.

o Several hours after the injection, the mice are euthanized, and the draining auricular
lymph nodes are excised.

o A single-cell suspension of lymph node cells is prepared, and the amount of incorporated
radioactivity is measured by liquid scintillation counting.

o Data Interpretation: A stimulation index (SI) is calculated by dividing the mean proliferation in
the test group by the mean proliferation in the vehicle control group. A substance is classified
as a sensitizer if the Sl is 3 or greater.

Safe Handling and Storage
Engineering Controls

e Ventilation: Always handle hexyl acrylate in a well-ventilated area. Use a chemical fume
hood or local exhaust ventilation to keep airborne concentrations low.

o Closed Systems: For operations at temperatures above 68°C, a closed system and
ventilation should be used.

Personal Protective Equipment (PPE)

» Eye Protection: Wear appropriate chemical safety goggles or a face shield.

« Skin Protection: Wear protective gloves (e.g., nitrile rubber) and appropriate protective
clothing to prevent skin exposure.
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o Respiratory Protection: If ventilation is inadequate or if there is a risk of exceeding exposure
limits, use a NIOSH/MSHA-approved respirator with an organic vapor cartridge.

Storage

» Conditions: Store in a cool, dry, well-ventilated area away from sources of ignition, heat,
sparks, and open flames.

» Stabilization: Hexyl acrylate is typically supplied with an inhibitor (e.g., hydroquinone) to
prevent polymerization. Store only if stabilized and under air, never under an inert
atmosphere, as oxygen is required for the stabilizer to be effective.

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong bases,
and polymerization initiators.

Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.
Seek medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation or a rash occurs.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek
medical attention.

e Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
water to drink. Never give anything by mouth to an unconscious person. Seek medical
attention.

Accidental Release Measures

The workflow below outlines the general procedure for responding to a hexyl acrylate spill in
the laboratory.
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Hexyl Acrylate Spill Response Workflow

Evacuate immediate area
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Assess the spill
(Size, Location)

Small Spill Large Spill
(Can be handled safely) (Requires assistance)
\4

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contact EHS / Emergency Response

\ 4

Remove all ignition sources

4

Increase ventilation
(Open fume hood sash)

\ 4

Contain the spill with
inert absorbent material
(Sand, Vermiculite)

\ 4

Absorb the remaining liquid

\ 4

Collect absorbed material into a
sealed, labeled waste container

'

Decontaminate the spill area
with soap and water

i

Dispose of waste through
proper hazardous waste channels

End of Response
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Caption: A general workflow for responding to a hexyl acrylate spill.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b147018?utm_src=pdf-body-img
https://www.benchchem.com/product/b147018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Fire Fighting Measures

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.
Water spray can be used to cool fire-exposed containers, but a direct water stream may

spread the fire.

o Hazards: Hexyl acrylate is a combustible liquid. Above 68°C, its vapors can form explosive
mixtures with air. Vapors are heavier than air and may travel to an ignition source.
Hazardous decomposition products include carbon monoxide and carbon dioxide.

Mechanism of Action: Skin Sensitization

Hexyl acrylate is a known skin sensitizer. Allergic contact dermatitis is a T-cell mediated
immune response. As a small molecule (hapten), hexyl acrylate must first penetrate the skin
and react with endogenous proteins to become immunogenic.

The diagram below provides a simplified overview of this process.
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Simplified Mechanism of Skin Sensitization by a Hapten

Induction Phase (First Exposure)

Hexyl Acrylate (Hapten)
penetrates epidermis

covalently binds to

Skin Protein

Hapten-Protein Conjugate
(Immunogen)

A4

Langerhans Cell (APC)
_uptakes conjugate_

A4

APC migrates to
lymph node

Elicitation Phase (Subsequent Exposure)
Hexyl Acrylate
re-exposure

Hapten-Protein Conjugate

APC presents antigen to
naive T-cell

Activation & Proliferation of
memory T-cells

~|.creates memory
<
N

\\

Memory T-cells
recognize antigen

Release of Cytokines
& Inflammatory Mediators

Clinical Symptoms of
Allergic Contact Dermatitis
(Redness, Swelling, ltching)

Click to download full resolution via product page

Caption: Simplified pathway for allergic contact dermatitis induction and elicitation.
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By understanding the properties, hazards, and necessary precautions, researchers can handle
hexyl acrylate safely and effectively in the laboratory environment. Always refer to the most
current Safety Data Sheet (SDS) for the specific product in use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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